Cas no 1805704-83-9 (4-(3-Bromopropanoyl)-3-fluoromandelic acid)

• Product Name: 4-(3-Bromopropanoyl)-3-fluoromandelic acid
• CAS No: 1805704-83-9
• MF: C₁₁H₁₀BrFO₄
• MW: 305.097106456757
• CID: 4940842
• Update Time: 2025-06-08

4-(3-Bromopropanoyl)-3-fluoromandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromopropanoyl)-3-fluoromandelic acid

• Inchi： 1S/C11H10BrFO4/c12-4-3-9(14)7-2-1-6(5-8(7)13)10(15)11(16)17/h1-2,5,10,15H,3-4H2,(H,16,17)
• InChI Key： OLURZOBJJFIVDZ-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=CC=1F)C(C(=O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 297
• XLogP3: 1.3
• Topological Polar Surface Area: 74.6

Additional information on 4-(3-Bromopropanoyl)-3-fluoromandelic acid

Comprehensive Overview of 4-(3-Bromopropanoyl)-3-fluoromandelic acid (CAS No. 1805704-83-9)

4-(3-Bromopropanoyl)-3-fluoromandelic acid (CAS No. 1805704-83-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, characterized by the presence of a bromopropanoyl group and a fluoromandelic acid moiety, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular formula and precise structure make it a valuable tool for researchers exploring enzyme inhibition, drug discovery, and bioconjugation techniques.

In recent years, the demand for fluorinated compounds like 4-(3-Bromopropanoyl)-3-fluoromandelic acid has surged, driven by their applications in medicinal chemistry and material science. Fluorination often enhances the bioavailability and metabolic stability of pharmaceuticals, making this compound a focal point for innovative drug design. Researchers are particularly interested in its potential role in developing targeted therapies for diseases such as cancer and neurodegenerative disorders, aligning with the growing trend of personalized medicine.

The synthesis and characterization of 4-(3-Bromopropanoyl)-3-fluoromandelic acid involve advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure high purity and reproducibility, critical for its use in high-throughput screening and lead optimization. The compound's bromo and fluoro functional groups also make it a candidate for click chemistry applications, enabling efficient modular assembly of complex molecular architectures.

From an industrial perspective, 4-(3-Bromopropanoyl)-3-fluoromandelic acid is gaining traction as a building block for fine chemicals and specialty materials. Its compatibility with green chemistry principles, such as reduced solvent usage and energy-efficient synthesis routes, aligns with the global push for sustainable manufacturing. Companies are increasingly adopting this compound to develop eco-friendly alternatives in agrochemicals and electronic materials.

The compound's relevance extends to academic research, where it is used to study structure-activity relationships (SAR) and molecular interactions. Its chiral center and electron-withdrawing groups provide insights into stereoselective synthesis, a hot topic in asymmetric catalysis. These attributes make it a valuable resource for laboratories focusing on organic synthesis methodologies and catalyst development.

In the context of AI-driven drug discovery, 4-(3-Bromopropanoyl)-3-fluoromandelic acid is frequently included in virtual screening libraries. Its structural features are analyzed using machine learning algorithms to predict binding affinities and optimize pharmacophore models. This intersection of computational chemistry and experimental validation highlights the compound's role in modern drug development pipelines.

For researchers seeking reliable sources of 4-(3-Bromopropanoyl)-3-fluoromandelic acid, quality control and supply chain transparency are paramount. Reputable suppliers provide detailed certificates of analysis (CoA) and safety data sheets (SDS), ensuring compliance with regulatory standards. The compound's stability under various storage conditions further enhances its practicality for long-term research projects.

Looking ahead, the applications of 4-(3-Bromopropanoyl)-3-fluoromandelic acid are expected to expand into emerging fields such as proteolysis-targeting chimeras (PROTACs) and biodegradable polymers. Its adaptability to multidisciplinary research underscores its importance in advancing scientific innovation. As the scientific community continues to explore its potential, this compound remains a cornerstone of cutting-edge chemistry.